molecular formula C14H16FN3O2 B294874 2-(4-fluorophenoxy)-N-[3-(1H-imidazol-1-yl)propyl]acetamide

2-(4-fluorophenoxy)-N-[3-(1H-imidazol-1-yl)propyl]acetamide

Cat. No. B294874
M. Wt: 277.29 g/mol
InChI Key: HSNQHXCEXYDNEE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-fluorophenoxy)-N-[3-(1H-imidazol-1-yl)propyl]acetamide, also known as FIPA, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. FIPA is a drug-like molecule that belongs to the class of imidazole-based compounds, which have been found to possess a wide range of biological activities.

Mechanism of Action

The mechanism of action of 2-(4-fluorophenoxy)-N-[3-(1H-imidazol-1-yl)propyl]acetamide is not fully understood. However, it has been proposed that 2-(4-fluorophenoxy)-N-[3-(1H-imidazol-1-yl)propyl]acetamide may exert its biological effects by binding to specific receptors or enzymes and modulating their activity. 2-(4-fluorophenoxy)-N-[3-(1H-imidazol-1-yl)propyl]acetamide has been found to interact with several targets, including acetylcholinesterase, which is involved in the pathogenesis of Alzheimer's disease, and the GABA-A receptor, which is involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects:
2-(4-fluorophenoxy)-N-[3-(1H-imidazol-1-yl)propyl]acetamide has been found to possess several biochemical and physiological effects. 2-(4-fluorophenoxy)-N-[3-(1H-imidazol-1-yl)propyl]acetamide has been found to possess antibacterial, antifungal, and antiviral activities. It has also been found to possess anticancer properties and has been studied for its potential use in cancer treatment. 2-(4-fluorophenoxy)-N-[3-(1H-imidazol-1-yl)propyl]acetamide has also been found to be a potent inhibitor of several enzymes, including acetylcholinesterase, which is involved in the pathogenesis of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

2-(4-fluorophenoxy)-N-[3-(1H-imidazol-1-yl)propyl]acetamide has several advantages and limitations for lab experiments. 2-(4-fluorophenoxy)-N-[3-(1H-imidazol-1-yl)propyl]acetamide is a drug-like molecule that can be easily synthesized and purified. 2-(4-fluorophenoxy)-N-[3-(1H-imidazol-1-yl)propyl]acetamide has also been found to possess a wide range of biological activities, making it a versatile molecule for scientific research. However, 2-(4-fluorophenoxy)-N-[3-(1H-imidazol-1-yl)propyl]acetamide has some limitations, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several future directions for the scientific research of 2-(4-fluorophenoxy)-N-[3-(1H-imidazol-1-yl)propyl]acetamide. Future research could focus on the development of 2-(4-fluorophenoxy)-N-[3-(1H-imidazol-1-yl)propyl]acetamide derivatives with improved properties, such as increased solubility and reduced toxicity. Future research could also focus on the identification of new biological targets for 2-(4-fluorophenoxy)-N-[3-(1H-imidazol-1-yl)propyl]acetamide and the elucidation of its mechanism of action. Finally, future research could focus on the in vivo evaluation of 2-(4-fluorophenoxy)-N-[3-(1H-imidazol-1-yl)propyl]acetamide and its derivatives for their potential use in the treatment of various diseases.

Synthesis Methods

The synthesis of 2-(4-fluorophenoxy)-N-[3-(1H-imidazol-1-yl)propyl]acetamide involves several steps, including the reaction of 4-fluorophenol with 3-bromopropylamine to obtain 2-(4-fluorophenoxy)-N-(3-bromopropyl)acetamide. This intermediate is then reacted with imidazole to produce the final product, 2-(4-fluorophenoxy)-N-[3-(1H-imidazol-1-yl)propyl]acetamide. The synthesis of 2-(4-fluorophenoxy)-N-[3-(1H-imidazol-1-yl)propyl]acetamide has been optimized to yield a high purity product with good yields.

Scientific Research Applications

2-(4-fluorophenoxy)-N-[3-(1H-imidazol-1-yl)propyl]acetamide has been the subject of scientific research due to its potential applications in various fields. 2-(4-fluorophenoxy)-N-[3-(1H-imidazol-1-yl)propyl]acetamide has been found to possess antibacterial, antifungal, and antiviral activities. It has also been found to possess anticancer properties and has been studied for its potential use in cancer treatment. 2-(4-fluorophenoxy)-N-[3-(1H-imidazol-1-yl)propyl]acetamide has also been found to be a potent inhibitor of several enzymes, including acetylcholinesterase, which is involved in the pathogenesis of Alzheimer's disease.

properties

Molecular Formula

C14H16FN3O2

Molecular Weight

277.29 g/mol

IUPAC Name

2-(4-fluorophenoxy)-N-(3-imidazol-1-ylpropyl)acetamide

InChI

InChI=1S/C14H16FN3O2/c15-12-2-4-13(5-3-12)20-10-14(19)17-6-1-8-18-9-7-16-11-18/h2-5,7,9,11H,1,6,8,10H2,(H,17,19)

InChI Key

HSNQHXCEXYDNEE-UHFFFAOYSA-N

SMILES

C1=CC(=CC=C1OCC(=O)NCCCN2C=CN=C2)F

Canonical SMILES

C1=CC(=CC=C1OCC(=O)NCCCN2C=CN=C2)F

Origin of Product

United States

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